Cas no 197172-69-3 (3-(4-Morpholinyl)benzoic Acid Methyl Ester)

3-(4-Morpholinyl)benzoic Acid Methyl Ester structure
197172-69-3 structure
Product Name:3-(4-Morpholinyl)benzoic Acid Methyl Ester
CAS No:197172-69-3
MF:C12H15NO3
MW:221.252403497696
MDL:MFCD06740100
CID:117067
PubChem ID:7148402
Update Time:2025-09-23

3-(4-Morpholinyl)benzoic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-morpholinobenzoate
    • 3-(4-Morpholinyl)ben
    • 3-(4-Morpholinyl)benzoic Acid Methyl Ester
    • 3-MORPHOLIN-4-YL-BENZOIC ACID METHYL ESTER
    • Benzoic acid,3-(4-morpholinyl)-, methyl ester
    • 1-(3-CARBOMETHOXYPHENYL)MORPHOLINE
    • Benzoic acid, 3-(4-morpholinyl)-, methyl ester
    • AC-7401
    • XHA17269
    • methyl 3-morpholin-4-ylbenzoate
    • METHYL 3-(MORPHOLIN-4-YL)BENZOATE
    • SCHEMBL4250883
    • Methyl 3-morpholinobenzoate, 97%
    • J-012744
    • Methyl-3-(morpholino)benzoate
    • UZHOTUXOPYLESN-UHFFFAOYSA-N
    • A911411
    • SY006050
    • MFCD06740100
    • AKOS015950586
    • 197172-69-3
    • AS-40509
    • CS-0449332
    • 1,1-DIETHYL-2,2-CARBOCYANINEBROMIDE
    • FT-0715268
    • Methyl 3-morpholin-4-yl-benzoate
    • DTXSID60932499
    • DB-014245
    • MDL: MFCD06740100
    • Inchi: 1S/C12H15NO3/c1-15-12(14)10-3-2-4-11(9-10)13-5-7-16-8-6-13/h2-4,9H,5-8H2,1H3
    • InChI Key: UZHOTUXOPYLESN-UHFFFAOYSA-N
    • SMILES: O1CCN(C2C=CC=C(C(=O)OC)C=2)CC1

Computed Properties

  • Exact Mass: 221.10500
  • Monoisotopic Mass: 221.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 38.8Ų

Experimental Properties

  • Melting Point: 42-46 °C(lit.)
  • Flash Point: >230℉
  • PSA: 38.77000
  • LogP: 1.37480

3-(4-Morpholinyl)benzoic Acid Methyl Ester Security Information

  • WGK Germany:3

3-(4-Morpholinyl)benzoic Acid Methyl Ester Pricemore >>

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